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Compound of Interest

Pyrrolo[1,2-c]pyrimidine-3-
Compound Name:
carboxylic acid

CAS No.: 251102-27-9

Cat. No.: B1280815

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrrolo[1,2-c]pyrimidines are a class of nitrogen-containing heterocyclic compounds that have
garnered significant interest in medicinal chemistry and materials science due to their diverse
biological activities and unique electronic properties. A robust and efficient method for the
synthesis of this scaffold is the Van Leusen [3+2] cycloaddition reaction between a pyrrole-2-
carbaldehyde and tosylmethyl isocyanide (TosMIC). This reaction provides a straightforward
route to 3-tosylpyrrolo[1,2-c]pyrimidines, which can serve as versatile intermediates for further
functionalization.

This document provides detailed application notes and protocols for the synthesis of
pyrrolo[1,2-c]pyrimidines using TosMIC, including a summary of reaction yields, detailed
experimental procedures, and visualizations of the reaction mechanism and experimental
workflow.
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Reaction Principle

The synthesis is based on the Van Leusen reaction, a [3+2] cycloaddition of tosylmethyl
isocyanide (TosMIC) to an aldehyde.[1][2] In this specific application, a pyrrole-2-carbaldehyde
reacts with TosMIC in the presence of a base to yield a 3-tosylpyrrolo[1,2-c]pyrimidine.[3] The
tosyl group acts as an activating group and can be subsequently removed if the parent
pyrrolo[1,2-c]pyrimidine is desired.

Data Presentation

The following table summarizes the yields for the synthesis of various 3-tosylpyrrolo[1,2-
c]pyrimidines from the corresponding pyrrole-2-carbaldehydes and TosMIC.

Pyrrole-2-
carbaldehyde Product Yield (%) Reference
Derivative
3-Tosylpyrrolo[1,2-
Unsubstituted .y py : 82 [4]
c]pyrimidine
6-Bromo-3-
15 (after
4-Bromo tosylpyrrolo[1,2- ] [4]
o desulfonylation)
c]pyrimidine
3,3-Tosyl-7,7'-

5,5'-(propane-2,2-

o (propane-2,2-

diyl)bis(1H-pyrrole-2- o 52 [3]
diyl)bis(pyrrolo[1,2-

carbaldehyde) o
c]pyrimidine)

B 3-tosyl pyrrolo[1,2-
Specific example 2a o o 88 [5]
c]pyrimidine derivative

-~ 3-tosyl pyrrolo[1,2-
Specific example 2b o o 76 [5]
c]pyrimidine derivative

Mandatory Visualization
Reaction Mechanism
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The reaction proceeds through a base-mediated [3+2] cycloaddition mechanism. The base
deprotonates TosMIC to form a nucleophilic intermediate, which then attacks the aldehyde
carbonyl group of the pyrrole-2-carbaldehyde. Subsequent intramolecular cyclization and
elimination of the tosyl group leads to the aromatic pyrrolo[1,2-c]pyrimidine ring system.

Reactants Reaction Steps Product

Base (.9, DBU) Forms nucleophile ( Jar)  nemediate (7 o) | Final Product
deprotonates TosMIC cyclization Tosyl group

Pyrrole-2-carbaldehyde

3-Tosylpyrrolo[1,2-c]pyrimidine

Click to download full resolution via product page

Caption: Reaction mechanism for the synthesis of 3-tosylpyrrolo[1,2-c]pyrimidine.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of 3-

tosylpyrrolo[1,2-c]pyrimidines.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1280815/docs?utm_src=pdf-body-img#application-notes-synthesis-of-pyrrolo-1-2-c-pyrimidines-using-tosmic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reaction Setup:
- Add TosMIC and DBU to dry THF
- Stir for 10 min

i

Slowly add pyrrole-2-carbaldehyde
in dry THF

i

Stir at room temperature
for 2-18 hours

Neutralize with acetic acid
Remove solvent under reduced pressure

'

Chromatography on silica gel
(e.g., Hexane:EtOAc 7:3)

A4
(Recrystallize from acetonitrile)

Obtain pure
3-Tosylpyrrolo[1,2-c]pyrimidine

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of 3-tosylpyrrolo[1,2-c]pyrimidine.
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Experimental Protocols
Synthesis of 3-Tosylpyrrolo[1,2-c]pyrimidine
This protocol is a representative procedure for the synthesis of the parent 3-tosylpyrrolo[1,2-

c]pyrimidine.[4]

Materials:

Tosylmethyl isocyanide (TosMIC) (1.1 mmol)

e 1,8-Diazabicyclo[5.4.0Jundec-7-ene (DBU) (1.1 mmol)

e Pyrrole-2-carbaldehyde (1.0 mmol)

e Anhydrous Tetrahydrofuran (THF)

e Acetic acid

« Silica gel for column chromatography

e Hexane

o Ethyl acetate (EtOAC)

Acetonitrile (CH3CN)
Procedure:

e To a dry flask under an argon atmosphere, add TosMIC (214 mg, 1.1 mmol) and DBU (167
mg, 1.1 mmol) in 2 mL of anhydrous THF.

 Stir the mixture at room temperature for 10 minutes.

 In a separate flask, dissolve pyrrole-2-carbaldehyde (95 mg, 1.0 mmol) in 2 mL of anhydrous
THF.

e Add the solution of pyrrole-2-carbaldehyde dropwise to the TosMIC/DBU mixture.
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« Stir the resulting reaction mixture at room temperature for 2 hours.
» Neutralize the reaction mixture with acetic acid.
e Remove the solvent under reduced pressure.

» Purify the residue by column chromatography on silica gel using a mixture of Hexane:EtOAc
(7:3) as the eluent.

» Recrystallize the purified product from acetonitrile to yield 3-tosylpyrrolo[1,2-c]pyrimidine
(223 mg, 82% vyield).[4]

Desulfonylation of 3-Tosylpyrrolo[1,2-c]pyrimidine

This protocol describes the removal of the tosyl group to yield the parent pyrrolo[1,2-
c]pyrimidine.[4]

Materials:

3-Tosylpyrrolo[1,2-c]pyrimidine (1.0 mmol)

e 6% Sodium amalgam (Na/Hg) (8 mmol Na)

e Disodium hydrogen phosphate (Na2HPO4) (4.5 mmol)

e Anhydrous Methanol (MeOH)

e Anhydrous Tetrahydrofuran (THF)

e Deionized water

e Diethyl ether (Et20)

e Sodium sulfate (Na2S04)

« Silica gel for column chromatography

e Dichloromethane (CH2CI2)
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e Acetone
Procedure:

e To a flask containing 6% sodium amalgam (184 mg, 8 mmol Na) under an argon
atmosphere, add a suspension of Na2HPO4 (639 mg, 4.5 mmol) in 15 mL of anhydrous
MeOH.

e Add a solution of 3-tosylpyrrolo[1,2-c]pyrimidine (272 mg, 1.0 mmol) in 10 mL of anhydrous
THF to the mixture.

 Stir the reaction at room temperature for 3 hours.

e Quench the reaction by adding water.

o Extract the aqueous layer with Et20 (3 x 10 mL).

o Combine the organic layers and dry over Na2S0O4.
* Remove the solvent under reduced pressure.

 Purify the residue by column chromatography on silica gel using a mixture of
CH2Cl2:Acetone (9.5:0.5) as the eluent to obtain pyrrolo[1,2-c]pyrimidine (60 mg, 51%
yield).[4]

Conclusion

The use of TosMIC in a Van Leusen-type reaction with pyrrole-2-carbaldehydes provides an
effective and high-yielding method for the synthesis of the pyrrolo[1,2-c]pyrimidine scaffold. The
resulting 3-tosyl derivatives are stable compounds that can be isolated and purified, and the
tosyl group can be readily removed if desired. This synthetic strategy is a valuable tool for the
generation of a library of substituted pyrrolo[1,2-c]pyrimidines for applications in drug discovery
and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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